Cas no 1384556-57-3 (5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1384556-57-3
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 4596035
• PubChem ID: 71756012
• Update Time: 2025-05-20

5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C10H11F2N.ClH/c1-6-9-4-7(11)5-10(12)8(9)2-3-13-6;/h4-6,13H,2-3H2,1H3;1H
• InChI Key： FDBAICKEIOYVGC-UHFFFAOYSA-N
• SMILES： FC1C=C(F)C=C2C(NCCC=12)C.Cl

Computed Properties

• Exact Mass: 219.063
• Monoisotopic Mass: 219.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

5,7-Difluoro-1-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride: A Comprehensive Overview

The compound with CAS No 1384556-57-3, known as 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and potential biological activities. The presence of fluorine atoms at the 5 and 7 positions, along with a methyl group at position 1, imparts unique electronic and steric properties to the molecule, making it a valuable subject for research and development.

Recent studies have highlighted the importance of tetrahydroisoquinolines in drug discovery due to their ability to interact with various biological targets. The fluorine substituents in this compound are particularly interesting as they can enhance the lipophilicity and improve the pharmacokinetic profiles of drugs. This makes 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride a promising candidate for exploring new therapeutic agents.

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts alkylation or acylation followed by hydrogenation to achieve the tetrahydroisoquinoline framework. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Researchers have reported various methods to achieve this, including electrophilic fluorination using selectfluor or other fluorinating agents.

From a pharmacological perspective, 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has shown potential in modulating ion channels and receptors involved in neurological disorders. For instance, studies have demonstrated its ability to inhibit voltage-gated sodium channels (Nav), which are key targets for treating epilepsy and chronic pain conditions. The methyl group at position 1 plays a critical role in stabilizing the molecule's interaction with these channels.

Moreover, the hydrochloride salt form of this compound ensures optimal solubility and bioavailability when administered in vivo. This is crucial for its application in preclinical studies where accurate dosing and consistent pharmacokinetic profiles are essential. Recent advancements in medicinal chemistry have further refined the understanding of how structural modifications can enhance the efficacy and safety profiles of such compounds.

In terms of applications beyond drug discovery, tetrahydroisoquinolines like this one are also explored in agrochemicals and materials science due to their diverse reactivity and stability under varying conditions. The fluorine atoms contribute significantly to these properties by enhancing both thermal stability and resistance to chemical degradation.

Looking ahead, ongoing research aims to further elucidate the mechanisms by which 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride interacts with biological systems. Advanced computational techniques such as molecular docking and dynamics simulations are being employed to predict its binding affinities and selectivity towards various targets. These insights will be instrumental in guiding future optimization efforts aimed at developing more potent and selective drug candidates.

In conclusion,5,7-difluoro-1-methyl-1,2,3,tetrahydroisoquinoline hydrochloride represents a fascinating example of how subtle structural modifications can lead to significant functional enhancements in chemical entities. Its unique combination of fluorine substituents and methyl groups positions it as a valuable tool in both academic research and industrial applications.